Cas no 102914-73-8 (9H-Xanthene-3,6-diol)

• Product Name: 9H-Xanthene-3,6-diol
• CAS No: 102914-73-8
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 125348
• PubChem ID: 9990813
• Update Time: 2025-04-18

9H-Xanthene-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-3,6-diol
• 3,6-DIHYDROXYXANTHANE
• DTXSID00433778
• 102914-73-8
• PDYQQADWTNPTRK-UHFFFAOYSA-N
• SCHEMBL3274879

• Inchi： 1S/C13H10O3/c14-10-3-1-8-5-9-2-4-11(15)7-13(9)16-12(8)6-10/h1-4,6-7,14-15H,5H2
• InChI Key： PDYQQADWTNPTRK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC2C=CC(=CC1=2)O)O

Computed Properties

• Exact Mass: 214.06300
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 2.79430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans